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Compound of Interest

Compound Name: Disperse Red 13
CAS No.: 590401-75-5
Cat. No.: B15557405
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of
Disperse Red 13 (C.I. 11115), an azo dye with applications in materials science and as a
potential molecular probe. The document details its known absorption characteristics,
discusses its expected fluorescence and solvatochromic behavior, and provides standardized
protocols for its empirical characterization.

Core Spectroscopic & Physicochemical Properties

Disperse Red 13, with the chemical formula C16H17CIN4O3, is a monoazo dye characterized
by a push-pull electronic structure, which is the primary determinant of its optical properties.[1]
[2] Its core characteristics are summarized below.
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Property Value Source
Molecular Formula C16H17CIN4Os3 [1112]
Molecular Weight 348.78 g/mol [1][3]
CAS Number 3180-81-2 [11[3]
Appearance Dark red powder [2][4]
Melting Point 122-129 °C [3][4]
Absorption Max (Amax) 503 nm [3]

. > 30,000 L mol~* cm~?
Molar Absorptivity (&) , (5]
(estimated)

Fluorescence Emission (Aem) Data not readily available

Fluorescence Quantum Yield

(®f)

Data not readily available

Note: The molar absorptivity is an estimation based on similar azo dyes, as a specific value for
Disperse Red 13 was not found in the surveyed literature.[5] Fluorescence data is not readily
available and requires empirical determination using the protocols outlined in this guide.

Solvatochromism: The Effect of Solvent Polarity

Solvatochromism is the phenomenon where the absorption or emission spectrum of a
substance shifts depending on the polarity of the solvent.[6] This effect is pronounced in dyes
like Disperse Red 13, which possess a significant difference in dipole moment between their
electronic ground and excited states. Understanding solvatochromism is critical for applications
where the dye may be used in various media, such as in biological imaging or polymer
matrices.

Azo dyes are known to exhibit this behavior.[6][7] Generally, an increase in solvent polarity will
shift the absorption spectrum. This can be a bathochromic shift (red shift, to longer
wavelengths) or a hypsochromic shift (blue shift, to shorter wavelengths), depending on the
specific electronic structure of the dye.[8] For Disperse Red 13, which is soluble in solvents
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like ethanol and acetone, its absorption maximum of 503 nm is expected to vary when

dissolved in a range of solvents with different polarities.[2]
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Caption: Conceptual diagram of solvatochromism.

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic characterization of

Disperse Red 13.

This protocol details the steps to determine the maximum absorption wavelength (Amax) and

molar absorptivity (€) of Disperse Red 13.
A. Materials and Equipment:

o Disperse Red 13 powder

e Spectroscopic grade solvent (e.g., ethanol, acetone, or DMSO)
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Analytical balance

Volumetric flasks (e.g., 10 mL, 100 mL)

Micropipettes

Quartz cuvettes (1 cm path length)

Dual-beam UV-Vis spectrophotometer
. Procedure:

Stock Solution Preparation:

o Accurately weigh approximately 1-2 mg of Disperse Red 13 powder.

o Dissolve the powder in a 10 mL volumetric flask with the chosen solvent to create a
concentrated stock solution (e.g., ~0.5 mM). Ensure the dye is fully dissolved, using
sonication if necessary.

Preparation of Dilutions:

o Perform a series of serial dilutions from the stock solution to prepare at least five different
concentrations. The final concentrations should result in absorbance values between 0.1
and 1.0 for optimal accuracy, as defined by the Beer-Lambert Law.[9][10]

Spectrophotometer Setup:

o Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.
o Set the wavelength range for scanning, for example, from 350 nm to 700 nm.[11]
Baseline Correction:

o Fill two quartz cuvettes with the pure solvent to be used as a blank.

o Place the cuvettes in both the reference and sample holders of the spectrophotometer.
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o Perform a baseline correction or "zero" the instrument. This subtracts the absorbance of
the solvent and cuvette from subsequent measurements.[9][10]

e Sample Measurement:

[¢]

Empty the sample cuvette and rinse it with a small amount of the most dilute dye solution,
then fill it with that solution.

[¢]

Place the sample cuvette back into the sample holder.

[e]

Run the spectral scan to obtain the absorption spectrum.

o

Record the absorbance value at the wavelength of maximum absorbance (Amax).

[¢]

Repeat this step for all prepared dilutions, moving from the lowest to the highest
concentration.

o Data Analysis (Molar Absorptivity Calculation):
o Plot a graph of absorbance at Amax (y-axis) versus concentration in mol/L (x-axis).
o Perform a linear regression on the data points. The resulting graph is a Beer's Law plot.

o The slope of the line is the molar absorptivity (€) in L mol~* cm~1, according to the equation
A = ecl, where A is absorbance, c is concentration, and | is the path length (1 cm).

This protocol outlines the steps to determine the fluorescence emission spectrum and relative
quantum yield of Disperse Red 13.

A. Materials and Equipment:

o Solutions of Disperse Red 13 prepared as in section 3.1 (ensure absorbance at excitation
wavelength is < 0.1 to avoid inner filter effects).

o A known fluorescence standard with emission in a similar range (e.g., Rhodamine 101, ®f =
0.913 in ethanol).[12]

o Spectrofluorometer with excitation and emission monochromators.
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o Fluorescence-grade quartz cuvettes.

B. Procedure:

o Determining the Emission Spectrum:

[¢]

Turn on the spectrofluorometer and allow the source lamp to stabilize.
o Place a cuvette with a dilute solution of Disperse Red 13 into the sample holder.
o Set the excitation monochromator to the dye's Amax (e.g., 503 nm).

o Scan the emission monochromator across a wavelength range starting just above the
excitation wavelength to a longer wavelength (e.g., 520 nm to 800 nm).

o The resulting plot of intensity versus wavelength is the fluorescence emission spectrum.
The peak of this spectrum is the Aem.

o Determining the Excitation Spectrum:
o Set the emission monochromator to the determined Aem.

o Scan the excitation monochromator over a range of shorter wavelengths (e.g., 350 nm to
550 nm).

o The resulting spectrum should resemble the absorption spectrum, confirming the
absorbing species is the one that fluoresces.[13]

e Determining the Relative Quantum Yield (®f):

o Prepare a solution of the known standard (e.g., Rhodamine 101) with an absorbance at
the excitation wavelength identical to that of the Disperse Red 13 sample.

o Measure the integrated fluorescence intensity (the area under the emission curve) for both
the Disperse Red 13 sample (I_sample) and the standard (I_std).

o Measure the absorbance of both the sample (A_sample) and the standard (A_std) at the
excitation wavelength.
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o Measure the refractive index of the solvent for the sample (n_sample) and the standard
(n_std).

o Calculate the quantum yield of the sample (®f_sample) using the following equation:
®f sample = ®©f std * (I_sample / 1_std) * (A_std / A_sample) * (n_sample? / n_std?)

Experimental and Analytical Workflow

The comprehensive spectroscopic characterization of a dye like Disperse Red 13 follows a
logical workflow from sample preparation to data analysis and interpretation. This workflow
ensures that all necessary data for a complete optical profile are collected systematically.

Sample Preparation
- Weigh Dye
- Prepare Stock Solution
- Create Serial Dilutions

UV-Vis Spectroscopy Fluorescence Spectroscopy
- Baseline Correction - Measure Emission/Excitation Spectra

- Measure Absorbance Spectra - Use Standard for QY

/ Data Analysis \

Determine Amax Determine Aem

Plot Beer's Law Graph )
Calculate Molar Absorptivity (€) Calculate Quantum Yield (®f)

Final Characterization Report
- Tabulated Data

- Spectra Plots
- Solvatochromism Analysis

Click to download full resolution via product page

Caption: Workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15557405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

